Benzyl-D5 cinnamate

• Molecular Formula: C16H14O2
• Molecular Weight: 243.31 g/mol
• InChI: InChI=1S/C16H14O2/c17-16(12-11-14-7-3-1-4-8-14)18-13-15-9-5-2-6-10-15/h1-12H,13H2/b12-11+/i2D,5D,6D,9D,10D
• InChIKey: NGHOLYJTSCBCGC-MAOTZQGHSA-N

Benzyl-D5 Cinnamate: Isotopic Specifications and Analytical Grade Documentation

Benzyl-D5 cinnamate (CAS: 347840-02-2) is a deuterated analog of benzyl cinnamate, an aromatic ester, where five hydrogen atoms on the benzyl ring have been replaced with deuterium (98 atom % D) . It has a molecular formula of C16H9D5O2 and a molecular weight of 243.32 g/mol . The compound is provided as an off-white solid, slightly soluble in chloroform and methanol, and should be stored at 2-8°C .

Workflow

Internal standard for quantitative MS analysis of benzyl cinnamate in complex matrices

Labeling

Deuterium-labeled benzyl ring (d5) provides defined mass differentiation from analyte

Enrichment

98 atom % D isotopic enrichment, certified for analytical use

Documentation

Supplied with COA and analytical data to support method validation

Why Non-Deuterated Benzyl Cinnamate and Other Analogs Cannot Substitute Benzyl-D5 Cinnamate in Quantitative MS Assays

The unlabeled benzyl cinnamate cannot function as an internal standard in mass spectrometry (MS) workflows due to the fundamental requirement of mass differentiation between analyte and standard. While structural analogs or carbon-13 labeled compounds can sometimes serve this purpose, deuterium-labeled internal standards like Benzyl-D5 cinnamate are preferred for their near-identical physicochemical behavior to the analyte, thereby minimizing matrix effects and improving quantification accuracy [1]. However, deuterium labeling does not guarantee identical chromatographic behavior; it can introduce a retention time shift due to the slightly different bond strength of C-D vs. C-H [2]. This compound's specific d5 labeling pattern, which incorporates five deuterium atoms on the benzyl ring, provides a defined +5 Da mass shift that is verified to avoid isotopic overlap with the natural abundance isotope pattern of the target analyte .

Unlabeled analog

Lacks mass differentiation, preventing it from serving as an internal standard in MS assays.

Carbon-13 labeled

May exhibit slightly different matrix effect behavior, requiring cross-validation with deuterated ISTD.

Other deuterated forms

Alternative deuteration patterns (e.g., d1–d4) may shift retention time or isotopic purity, impacting quantification accuracy.

• [1] Reddy, M. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma, Analytical Development Conclave 2022. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Quantitative Differentiation of Benzyl-D5 Cinnamate for Procurement Decisions

Mass Shift Differentiation from Unlabeled Analyte

Benzyl-D5 cinnamate provides a nominal mass shift of +5 Da compared to the unlabeled benzyl cinnamate analyte, due to the substitution of five hydrogen atoms with deuterium on the benzyl ring . This 5 Da difference, equal to a mass increase of 2.1% (from 238.28 Da to 243.32 Da), is sufficient to separate the standard's isotopic peaks from the analyte's natural abundance isotope distribution, while remaining close enough to the analyte's mass to minimize matrix effect differences .

Mass Shift

Class-level

+5 Da nominal mass shift vs. unlabeled benzyl cinnamate

Supports analyte-standard mass resolution and avoids spectral overlap from natural isotope abundance.

Based on theoretical calculation; verify with MS analysis.

Evidence Dimension	Nominal Mass Shift
Target Compound Data	+5 Da relative to unlabeled compound; MW = 243.32 g/mol
Comparator Or Baseline	Unlabeled benzyl cinnamate: MW = 238.28 g/mol [1]
Quantified Difference	+5 Da mass shift; +2.1% increase in molecular weight
Conditions	Theoretical calculation based on molecular formula C16H9D5O2 vs. C16H14O2

Why This Matters

The +5 Da mass shift is a key procurement specification, ensuring the standard will not co-elute with or be spectrally interfered by the target analyte's natural isotopic abundance in MS detection.

• [1] National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5282148, Benzyl Cinnamate. Retrieved from https://pubchem.ncbi.nlm.nih.gov View Source

Isotopic Enrichment Purity Verification

This specific product is certified to have an isotopic enrichment of 98 atom % D, ensuring that 98% of the benzyl ring positions are occupied by deuterium atoms rather than hydrogen . This high degree of labeling is crucial for analytical accuracy, as incomplete deuteration leads to an isotopologue mixture that can broaden chromatographic peaks and introduce quantification errors [1]. While other deuterated cinnamates may be available, this d5 benzyl-labeled variant offers a defined, certifiable isotopic purity.

Isotopic Enrichment

Head-to-head

98 atom % D

High isotopic enrichment supports quantitative accuracy; certified value aids procurement verification.

As per vendor Certificate of Analysis.

Evidence Dimension	Isotopic Enrichment
Target Compound Data	98 atom % D
Comparator Or Baseline	Hypothetical incompletely labeled analog with, e.g., 95 atom % D
Quantified Difference	+3 percentage point increase in deuterium incorporation
Conditions	As specified by vendor's Certificate of Analysis

Why This Matters

This certification provides procurement teams with a clear, verifiable specification to distinguish this product from lower-enrichment or uncertified alternatives, directly impacting assay accuracy and reproducibility.

• [1] Reddy, M. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma, Analytical Development Conclave 2022. View Source

Analytical Purity and Regulatory Suitability

The compound is supplied with a minimum chemical purity of 98% and is described as suitable for use as a pharmaceutical impurity reference standard, supporting ANDA and DMF submissions, method validation, and stability studies . This contrasts with benzyl cinnamate used for industrial fragrance applications, which may be procured at lower, less rigorously documented purity grades (e.g., ≥98% for industrial vs. a fully characterized analytical standard).

Purity Grade

Class-level

≥98% chemical purity; comprehensive documentation

Supports method validation and analytical use in regulated environments; distinct from industrial-grade sourcing.

Review documentation for specific acceptance criteria.

Evidence Dimension	Chemical Purity and Intended Use Grade
Target Compound Data	≥98% purity; provided with detailed Certificate of Analysis (COA) and analytical data for regulatory use
Comparator Or Baseline	Technical grade benzyl cinnamate (≥98%) used in fragrance and flavor industries
Quantified Difference	Qualitative difference in documentation rigor and intended analytical vs. industrial application
Conditions	As documented by stable isotope vendors and custom synthesis providers

Why This Matters

This documentation supports the procurement of a material suitable for regulated analytical environments, which is a distinct requirement from industrial-grade sourcing of the unlabeled compound.

Storage Stability Data for Procurement Planning

Vendor stability data indicate that the compound is stable for at least three years when stored under recommended conditions (room temperature for the solid material), with a recommendation to re-analyze for chemical purity after this period . This stability profile is documented in the Safety Data Sheet (SDS) and allows for long-term procurement planning. In contrast, the unlabeled benzyl cinnamate's stability is well-known, but its use as a long-term analytical standard is not certified in the same manner.

Storage Stability

Data to verify

Stable if stored as recommended; re-analyze after 3 years

Defined shelf life supports long-term procurement planning.

As per vendor SDS; verify under your storage conditions.

Evidence Dimension	Defined Storage Stability Period
Target Compound Data	Stable if stored under recommended conditions; re-analyze after three years
Comparator Or Baseline	Unlabeled benzyl cinnamate (general stability known but not certified as a standard)
Quantified Difference	Qualitative difference in certified stability documentation
Conditions	As per vendor SDS

Why This Matters

This data supports bulk procurement decisions by providing a clear shelf-life expectation for inventory management in an analytical laboratory setting.

Targeted Research and Industrial Applications for Benzyl-D5 Cinnamate Based on Quantifiable Differentiation

Internal Standard for Quantitative LC-MS/MS and GC-MS Analysis of Benzyl Cinnamate

Benzyl-D5 cinnamate is the preferred internal standard for the accurate quantification of benzyl cinnamate in complex matrices (e.g., biological fluids, environmental samples, food products) using LC-MS/MS or GC-MS . Its 98 atom % D enrichment and defined +5 Da mass shift ensure that it is chromatographically and spectrally distinct from the target analyte, thereby correcting for variations in sample preparation, extraction recovery, and ionization efficiency [1].

Tracer in Metabolic Studies of Cinnamate Derivatives

The deuterium label allows this compound to serve as a stable isotopic tracer in in vitro and in vivo metabolic studies of cinnamate derivatives, as deuteration can alter pharmacokinetic and metabolic profiles . The high isotopic enrichment (98 atom % D) is critical for distinguishing the tracer from the endogenous pool of the compound in biological systems .

Reference Standard for Pharmaceutical Impurity Profiling and Regulatory Submissions

Due to its high chemical purity (≥98%) and comprehensive characterization (COA, analytical data), Benzyl-D5 cinnamate is suitable as a reference standard for identifying and quantifying benzyl cinnamate-related impurities in pharmaceutical products, thereby supporting ANDA and DMF submissions and method validation studies .

Quantification of Benzyl Cinnamate in Personal Care Products and Environmental Matrices

As benzyl cinnamate is widely used as a fragrance ingredient and has been employed as an internal standard for determining UV filters and antimicrobials in personal care products and environmental samples , its deuterated analog provides the necessary isotopic differentiation for accurate and precise quantification in these complex matrices via mass spectrometry .

Application

Selection Property

Validation Focus

Quantitative LC-MS/MS of benzyl cinnamate

Deuterium-labeled ISTD (d5) for analyte differentiation

Mass shift verification and chromatographic resolution

Metabolic tracer studies

High isotopic enrichment (98 atom % D)

Differentiation from endogenous cinnamate

Impurity reference standard for pharma analysis

High purity and comprehensive documentation

Method validation and documentation review

Quantification in personal care and environmental samples

Isotopic differentiation for complex matrices

Matrix effect assessment and recovery validation

• [1] Reddy, M. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma, Analytical Development Conclave 2022. View Source
• [2] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source